Cas no 1057501-58-2 (2-cyano-3-(3,4-dihydroxy-5-methoxyphenyl)-N-(4-methylphenyl)prop-2-enamide)

• Product Name: 2-cyano-3-(3,4-dihydroxy-5-methoxyphenyl)-N-(4-methylphenyl)prop-2-enamide
• CAS No: 1057501-58-2
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 6146882
• PubChem ID: 25692700
• Update Time: 2025-10-22

2-cyano-3-(3,4-dihydroxy-5-methoxyphenyl)-N-(4-methylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 1057501-58-2
• EN300-26580340
• Z46090305
• 2-cyano-3-(3,4-dihydroxy-5-methoxyphenyl)-N-(4-methylphenyl)prop-2-enamide

• Inchi： 1S/C18H16N2O4/c1-11-3-5-14(6-4-11)20-18(23)13(10-19)7-12-8-15(21)17(22)16(9-12)24-2/h3-9,21-22H,1-2H3,(H,20,23)/b13-7+
• InChI Key： SKIOBUFUPQZOPY-NTUHNPAUSA-N
• SMILES： O(C)C1=C(C(=CC(/C=C(\C#N)/C(NC2C=CC(C)=CC=2)=O)=C1)O)O

Computed Properties

• Exact Mass: 324.11100700g/mol
• Monoisotopic Mass: 324.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives

Additional information on 2-cyano-3-(3,4-dihydroxy-5-methoxyphenyl)-N-(4-methylphenyl)prop-2-enamide

Introduction to 2-cyano-3-(3,4-dihydroxy-5-methoxyphenyl)-N-(4-methylphenyl)prop-2-enamide (CAS No. 1057501-58-2)

2-cyano-3-(3,4-dihydroxy-5-methoxyphenyl)-N-(4-methylphenyl)prop-2-enamide, identified by its CAS number 1057501-58-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential biological activities and its role in ongoing research initiatives. The compound's unique chemical framework, characterized by a cyano group, hydroxyl substituents, and methoxy functional groups, positions it as a candidate for further exploration in drug discovery and therapeutic development.

The structural motif of 2-cyano-3-(3,4-dihydroxy-5-methoxyphenyl)-N-(4-methylphenyl)prop-2-enamide incorporates several key pharmacophoric elements that are often associated with biological efficacy. The presence of hydroxyl groups in the 3,4-position of the phenyl ring suggests potential interactions with hydrophobic and polar regions of biological targets, while the cyano group may contribute to electron-withdrawing effects that influence reactivity and binding affinity. Additionally, the methoxy group at the 5-position introduces another layer of electronic modulation, enhancing the compound's versatility in molecular interactions.

In recent years, there has been growing interest in natural product-inspired scaffolds due to their historical success in drug development. The structural features of 2-cyano-3-(3,4-dihydroxy-5-methoxyphenyl)-N-(4-methylphenyl)prop-2-enamide bear resemblance to certain bioactive molecules derived from plants and microbes, which have been extensively studied for their therapeutic properties. This alignment with natural product chemistry makes it an attractive candidate for further investigation into potential pharmacological applications.

One of the most compelling aspects of this compound is its potential role as a modulator of enzyme activity. The combination of hydroxyl and methoxy groups in its aromatic core could facilitate interactions with enzymes such as kinases or phosphodiesterases, which are critical targets in numerous diseases. Preliminary computational studies have suggested that 2-cyano-3-(3,4-dihydroxy-5-methoxyphenyl)-N-(4-methylphenyl)prop-2-enamide may exhibit inhibitory effects on certain enzymes by occupying binding pockets through hydrogen bonding and hydrophobic interactions. These findings align with emerging research trends that emphasize the importance of structure-based drug design.

Furthermore, the compound's amide functionality provides a versatile handle for further chemical modification. Amides are well-known for their ability to enhance solubility and metabolic stability, making them valuable in medicinal chemistry. By leveraging this feature, researchers can explore derivatization strategies aimed at optimizing pharmacokinetic properties while retaining or enhancing biological activity. Such modifications could lead to novel analogs with improved efficacy and reduced toxicity.

The investigation of 2-cyano-3-(3,4-dihydroxy-5-methoxyphenyl)-N-(4-methylphenyl)prop-2-enamide has also been linked to advancements in synthetic methodologies. The synthesis of complex heterocyclic compounds like this one often requires innovative approaches to achieve high yields and purity. Recent developments in catalytic asymmetric synthesis have enabled more efficient routes to constructing chiral centers, which are essential for many biologically active molecules. These advancements not only streamline the production process but also open new avenues for structural diversification.

In the context of contemporary drug discovery, 2-cyano-3-(3,4-dihydroxy-5-methoxyphenyl)-N-(4-methylphenyl)prop-2-enamide represents a promising lead compound that warrants further exploration. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in future pharmacological developments.

The integration of computational modeling with experimental validation has been instrumental in advancing our understanding of 2-cyano-3-(3,4-dihydroxy-5-methoxyphenyl)-N-(4-methylphenyl)prop-2-enamide. Molecular dynamics simulations have provided insights into how this molecule interacts with biological targets at an atomic level, guiding rational design strategies for optimizing its binding affinity. These computational approaches complement traditional experimental techniques such as X-ray crystallography and NMR spectroscopy, offering a more comprehensive view of its molecular behavior.

Moreover, the study of 2-cyano-3-(3,4-dihydroxy-5-methoxyphenyl)-N-(4-methylphenyl)prop-2-enamide has implications beyond drug discovery. Its structural motifs can serve as inspiration for designing probes and inhibitors used in biochemical research. By understanding how this compound interacts with specific biological systems, researchers can develop tools that aid in elucidating complex metabolic pathways and enzyme mechanisms.

The future prospects for 2-cyano-3-(3,4-dihydroxy-5-methoxyphenyl)-N-(4-methylphenyl)prop-2-enamide are promising as ongoing studies continue to reveal its multifaceted potential. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into tangible therapeutic benefits. As our knowledge base expands and new technologies emerge, this compound is likely to remain at the forefront of pharmaceutical innovation.